Cas no 177364-98-6 (2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylicacid, 3,4-dihydro-)

• Product Name: 2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylicacid, 3,4-dihydro-
• CAS No: 177364-98-6
• MF: C₉H₈O₆S
• MW: 244.221221923828
• CID: 112590
• PubChem ID: 24884476
• Update Time: 2025-04-18

2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylicacid, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylicacid, 3,4-dihydro-
• 3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine-6,8-dicarboxylic acid
• 3,4-PROPYLENEDIOXYTHIOPHENE-2,5-DICARBOXYLIC ACID
• 2,3-Dihydro-2H-thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylic acid
• 2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylicacid,2,3-dihydro-(9CI)
• 2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylicacid,3,4-dihydro
• 3 4-PROPYLENEDIOXYTHIOPHENE-2 5-DICARBO&
• 3,4-propylene dioxythiophene-2,5-dicarboxylic acid
• 177364-98-6
• 3,4-Propylenedioxythiophene-2,5-dicarboxylic acid, 97%
• AKOS040767399
• CS-0433684
• 2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylic acid, 3,4-dihydro-
• DTXSID20445111
• J-011273
• G66914
• 2H,3H,4H-THIENO[3,4-B][1,4]DIOXEPINE-6,8-DICARBOXYLIC ACID
• 634-014-9
• DTXCID90395932
• AS-85977

• MDL： MFCD08276806
• Inchi： 1S/C9H8O6S/c10-8(11)6-4-5(7(16-6)9(12)13)15-3-1-2-14-4/h1-3H2,(H,10,11)(H,12,13)
• InChI Key： MCLQXEPXGNPDHG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(=C1C(=O)O)OCCCO2

Computed Properties

• Exact Mass: 244.00400
• Monoisotopic Mass: 244.00415914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.621
• Melting Point: >250 °C (dec.)
• Boiling Point: 482.583°C at 760 mmHg
• Flash Point: 245.658°C
• Refractive Index: 1.634
• PSA: 121.30000
• LogP: 1.30580

2H-Thieno[3,4-b][1,4]dioxepin-6,8-dicarboxylicacid, 3,4-dihydro- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36